Cas no 89244-40-6 (2-(bromomethyl)-1-methoxy-3-methylbenzene)

• Product Name: 2-(bromomethyl)-1-methoxy-3-methylbenzene
• CAS No: 89244-40-6
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 606985
• PubChem ID: 10353222
• Update Time: 2025-04-24

2-(bromomethyl)-1-methoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(bromomethyl)-1-methoxy-3-methyl-
• 2-(bromomethyl)-1-methoxy-3-methylbenzene
• 2-(bromomethyl)-1-methoxy-3-methyl-benzene
• 2-(bromomethyl)-1-methyl-3-(methyloxy)benzene
• 2-bromomethyl-3-methylanisole
• 2-methoxy-6-methylbenzyl bromide
• Benzene,2-(bromomethyl)-1-methoxy-3-methyl
• RSUXBVFWXWSQER-UHFFFAOYSA-N
• 89244-40-6
• DTXSID20438563
• EN300-1894136
• SCHEMBL695730

• Inchi： 1S/C9H11BrO/c1-7-4-3-5-9(11-2)8(7)6-10/h3-5H,6H2,1-2H3
• InChI Key： RSUXBVFWXWSQER-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1C)OC

Computed Properties

• Exact Mass: 213.99900
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 2.89850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-(bromomethyl)-1-methoxy-3-methylbenzene

Benzene, 2-(bromomethyl)-1-methoxy-3-methyl- (CAS No. 89244-40-6)

Benzene, 2-(bromomethyl)-1-methoxy-3-methyl- (CAS No. 89244-40-6) is a versatile organic compound with a unique molecular structure that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its benzene ring substituted with three distinct groups: a methoxy group at position 1, a methyl group at position 3, and a bromomethyl group at position 2. The combination of these substituents imparts unique chemical properties, making it a valuable intermediate in organic synthesis and a potential candidate for advanced materials development.

The benzene ring serves as the core framework of this compound, providing stability and facilitating various substitution reactions. The methoxy group (-OCH3) at position 1 introduces electron-donating effects, which can influence the reactivity of the molecule in nucleophilic aromatic substitution reactions. Meanwhile, the methyl group (-CH3) at position 3 contributes to the molecule's hydrophobicity and can act as a directing group in further synthetic transformations. The bromomethyl group (-CH2Br) at position 2 is particularly significant due to its electrophilic bromine atom, which enables this compound to participate in alkylation and substitution reactions.

Recent advancements in synthetic chemistry have highlighted the utility of Benzene, 2-(bromomethyl)-1-methoxy-3-methyl- as an intermediate in the synthesis of biologically active compounds. For instance, researchers have explored its role in constructing complex heterocyclic frameworks, which are crucial for drug discovery efforts targeting various diseases such as cancer and neurodegenerative disorders. The bromomethyl group's reactivity has been leveraged to introduce diverse functional groups, thereby expanding the scope of potential applications.

In addition to its role in drug discovery, this compound has found applications in materials science. Its ability to undergo polymerization under specific conditions makes it a promising candidate for the development of novel polymeric materials with tailored properties. Recent studies have demonstrated its potential in creating stimuli-responsive polymers that can adapt to environmental changes, such as temperature or pH variations. These materials hold promise for applications in sensors, drug delivery systems, and adaptive coatings.

The synthesis of Benzene, 2-(bromomethyl)-1-methoxy-3-methyl- typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common methods include Friedel-Crafts alkylation followed by selective substitution reactions to introduce the bromomethyl group. Researchers have also explored greener synthetic routes using catalysts derived from renewable resources, aligning with sustainability goals in modern chemistry.

From an environmental perspective, understanding the fate and transport of Benzene, 2-(bromomethyl)-1-methoxy-3-methyl- is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to evaluate its persistence in different environmental compartments and develop strategies for minimizing ecological risks.

In conclusion, Benzene, 2-(bromomethyl)-1-methoxy-3-methyl- (CAS No. 89244-40-6) stands out as a multifaceted compound with significant potential across various fields. Its unique structure enables diverse chemical transformations, making it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and material science continue to unfold, this compound is poised to play an increasingly important role in shaping innovative solutions across multiple disciplines.